Cas no 2228637-86-1 ({1-3-(pentafluoroethyl)phenylcyclopropyl}methanol)

• Product Name: {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol
• CAS No: 2228637-86-1
• MF: C₁₂H₁₁F₅O
• MW: 266.207161188126
• CID: 5798131
• PubChem ID: 165711152
• Update Time: 2025-10-21

{1-3-(pentafluoroethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol
• EN300-1972288
• {1-[3-(pentafluoroethyl)phenyl]cyclopropyl}methanol
• 2228637-86-1

• Inchi： 1S/C12H11F5O/c13-11(14,12(15,16)17)9-3-1-2-8(6-9)10(7-18)4-5-10/h1-3,6,18H,4-5,7H2
• InChI Key： CAYTVHOLUFQQTL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1(CO)CC1)F

Computed Properties

• Exact Mass: 266.07300578g/mol
• Monoisotopic Mass: 266.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol

Introduction to {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol (CAS No. 2228637-86-1)

{1-3-(pentafluoroethyl)phenylcyclopropyl}methanol, identified by the CAS registry number 2228637-86-1, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pentafluoroethyl group attached to a phenyl ring, further linked to a methanol group. The presence of multiple fluorine atoms in the pentafluoroethyl group imparts distinctive electronic and steric properties, making this compound an interesting subject for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The pentafluoroethyl group, in particular, has been shown to significantly influence the lipophilicity and hydrogen bonding capacity of molecules, which are critical factors in drug efficacy. This compound's structure suggests that it could serve as a valuable building block for the development of novel therapeutic agents targeting various diseases.

The synthesis of {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol involves advanced organic chemistry techniques, including multi-component reactions and fluorination processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production if required for commercial applications.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific enzymes involved in tumor growth. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its interaction with biological targets at the molecular level, further enhancing our understanding of its potential therapeutic applications.

In conclusion, {1-3-(pentafluoroethyl)phenylcyclopropyl}methanol (CAS No. 2228637-86-1) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.